Cas no 121354-03-8 (Thymidine,2',3'-didehydro-3'-deoxy-3'-fluoro- (9CI))

• Product Name: Thymidine,2',3'-didehydro-3'-deoxy-3'-fluoro- (9CI)
• CAS No: 121354-03-8
• MF: C₁₀H₁₁FN₂O₄
• MW: 242.203746080399
• CID: 159964
• PubChem ID: 451566
• Update Time: 2025-04-19

Thymidine,2',3'-didehydro-3'-deoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,2',3'-didehydro-3'-deoxy-3'-fluoro- (9CI)
• 1-[(2R,5R)-4-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidine-2,4-dione
• 1-(3-Fluoro-2,3-dideoxy-B-D-glycero-pent-2-enofuranosyl)thymine
• Thymidine, 2',3'-didehydro-3'-deoxy-3'-fluoro-
• 3'-FD4T
• 121354-03-8
• DTXSID00153247
• CHEMBL2364581
• 1-[(2R,5R)-4-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione

• Inchi： 1S/C10H11FN2O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h2-3,7-8,14H,4H2,1H3,(H,12,15,16)/t7-,8-/m1/s1
• InChI Key： HOHBSAVNJFQWMJ-HTQZYQBOSA-N
• SMILES： FC1=C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1CO

Computed Properties

• Exact Mass: 242.07033
• Monoisotopic Mass: 242.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.593
• PSA: 78.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues